Cas no 139178-92-0 (Swinholide D)

Swinholide D structure
Product name:Swinholide D
Swinholide D Chemical and Physical Properties
Names and Identifiers
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- Swinholide D
- 139178-92-0
- (1R,3S,5E,7E,11S,12S,13R,15S,16R,17R,19S,23R,25S,27E,29E,33S,34S,35R,37S,38R,39R,41S)-3,13,15,17,25,35,37-heptahydroxy-11,33-bis((2S,3S,4S)-3-hydroxy-6-((2S,4R,6S)-4-methoxy-6-methyloxan-2-yl)-4-methylhexan-2-yl)-39-methoxy-6,12,16,28,34,38-hexamethyl-10,32,45,46-tetraoxatricyclo(39.3.1.119,23)hexatetraconta-5,7,21,27,29,43-hexaene-9,31-dione
- (1R,3S,5E,7E,11S,12S,13R,15S,16R,17R,19S,23R,25S,27E,29E,33S,34S,35R,37S,38R,39R,41S)-3,13,15,17,25,35,37-heptahydroxy-11,33-bis[(2S,3S,4S)-3-hydroxy-6-[(2S,4R,6S)-4-methoxy-6-methyloxan-2-yl]-4-methylhexan-2-yl]-39-methoxy-6,12,16,28,34,38-hexamethyl-10,32,45,46-tetraoxatricyclo[39.3.1.119,23]hexatetraconta-5,7,21,27,29,43-hexaene-9,31-dione
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- Inchi: InChI=1S/C77H130O20/c1-44-22-28-56(78)36-58-18-16-20-60(94-58)40-66(80)50(7)67(81)42-69(83)52(9)76(54(11)74(87)46(3)26-30-62-38-64(89-13)34-48(5)92-62)96-72(85)32-24-45(2)23-29-57(79)37-59-19-17-21-61(95-59)41-71(91-15)51(8)68(82)43-70(84)53(10)77(97-73(86)33-25-44)55(12)75(88)47(4)27-31-63-39-65(90-14)35-49(6)93-63/h16-19,22-25,32-33,46-71,74-84,87-88H,20-21,26-31,34-43H2,1-15H3
- InChI Key: DLBZSGSOXDFVJT-UHFFFAOYSA-N
- SMILES: COC1CC(C)OC(CCC(C)C(O)C(C)C2OC(=O)\C=C\C(\C)=C/CC(O)CC3OC(CC=C3)CC(OC)C(C)C(O)CC(O)C(C)C(OC(=O)\C=C\C(\C)=C\CC(O)CC3OC(CC=C3)CC(O)C(C)C(O)CC(O)C2C)C(C)C(O)C(C)CCC2CC(CC(C)O2)OC)C1 |c:23,33,66,t:20,53,56|
Computed Properties
- Exact Mass: 1374.91554653Da
- Monoisotopic Mass: 1374.91554653Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 9
- Hydrogen Bond Acceptor Count: 20
- Heavy Atom Count: 97
- Rotatable Bond Count: 15
- Complexity: 2470
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 30
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 4
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 299Ų
- XLogP3: 7.691
Swinholide D Related Literature
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Xin Jiang,Xiaoling Yang,Yihua Zhu,Hongliang Jiang,Yifan Yao,Peng Zhao,Chunzhong Li J. Mater. Chem. A, 2014,2, 11124-11133
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Ganghua Xiang,Lushuang Zhang,Junnan Chen,Bingsen Zhang,Zhigang Liu Nanoscale, 2021,13, 18140-18147
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3. 3-Selenocyanate-indoles as new agents for the treatment of superficial and mucocutaneous infections†Priscilla Maciel Quatrin,Daiane Flores Dalla Lana,Luana Candice Genz Bazana,Luis Flávio Souza de Oliveira,Mario Lettieri Teixeira,Edilma Elaine Silva,William Lopes,Rômulo Faria Santos Canto New J. Chem., 2019,43, 926-933
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Fen Xu,Yi Xie,Xu Zhang,Shuyuan Zhang,Lei Shi New J. Chem., 2003,27, 565-567
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B. K. Breedlove,R. Kandel,H. Md. Ahsan Dalton Trans., 2014,43, 7683-7686
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